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Compound of Interest

Compound Name: 2-Ethoxybenzaldehyde

Cat. No.: B052182

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 2-
Ethoxybenzaldehyde, a versatile aromatic aldehyde used in various research and
development applications, including the synthesis of pharmaceuticals and fragrances.[1] Due to
the limited availability of specific toxicological data for this compound, this guide also draws
upon information from structurally related compounds, such as benzaldehyde and other
aromatic aldehydes, to provide a thorough understanding of potential hazards.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 2-Ethoxybenzaldehyde is
fundamental for its safe handling and use in experimental settings.
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Property Value Reference
CAS Number 613-69-4 [11[2][3][41[5]
Molecular Formula CoH1002 [2][41[5]
Molecular Weight 150.17 g/mol [3]
Appearance Clear yellow to purple liquid [2]

Boiling Point 136-138 °C at 24 mmHg [3][6]
Melting Point 21.00 °C at 760.00 mm Hg [7]

Density 1.074 g/mL at 25 °C [31[6]

Refractive Index

1.543 at 20 °C

[3](6]

Flash Point

92 °C (197.6 °F) - closed cup

[3][6]

Solubility

Soluble in water (851.7 mg/L at
25 °C, estimated)

[8]

Hazard Identification and GHS Classification

2-Ethoxybenzaldehyde is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). Understanding these

hazards is critical for implementing appropriate safety measures.

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation

The following diagram illustrates the GHS pictograms and corresponding personal protective

equipment (PPE) required when handling 2-Ethoxybenzaldehyde.
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GHS Hazard Pictograms Required Personal Protective Equipment

Irritant Protective-Gloves—Safety-Goggles Lab-Ceat Respirator (if ventilation is inadequate)

Irritant

Click to download full resolution via product page

Caption: GHS Hazards and Recommended PPE for 2-Ethoxybenzaldehyde.

Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to ensure the safety of
laboratory personnel and the integrity of the chemical.

Handling Workflow

The following diagram outlines the recommended workflow for the safe handling of 2-
Ethoxybenzaldehyde.
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Safe Handling Workflow for 2-Ethoxybenzaldehyde

[Assess Risks & Review SDS]
Don Appropriate PPE
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(Fume Hood)
[Dispense Chemical Carefulla

/ No
Perform Experiment Yes

Gollow Spill Cleanup ProtocoD

[Dispose of Waste in
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;

Decontaminate Work Area
& Remove PPE
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Caption: Recommended workflow for handling 2-Ethoxybenzaldehyde safely.
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Storage Requirements

o Storage Conditions: Store in a cool, dry, well-ventilated area away from incompatible
substances.[2]

e Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and strong
reducing agents.

o Containers: Keep containers tightly closed when not in use.

Toxicological Information and Experimental Data

Detailed toxicological studies specifically on 2-Ethoxybenzaldehyde are not readily available
in the public domain. The toxicological properties have not been fully investigated.[9] However,
based on the known toxicology of benzaldehyde and other aromatic aldehydes, the following
potential effects can be inferred. It is crucial to handle this compound with the assumption that
it may possess similar toxicities.

Potential Toxicological Profile (by Analogy)

o Metabolism: Like benzaldehyde, 2-Ethoxybenzaldehyde is likely metabolized in the body.
Benzaldehyde is rapidly metabolized to benzoic acid, which is then conjugated with glycine
or glucuronic acid and excreted in the urine.[10] A similar metabolic pathway can be
anticipated for 2-Ethoxybenzaldehyde, likely involving oxidation of the aldehyde group and
potential modification of the ethoxy group.

» Acute Toxicity: For benzaldehyde, the oral LD50 in rats and mice ranges from 800 to 2850
mg/kg.[10]

» Carcinogenicity: Studies on benzaldehyde have shown no evidence of carcinogenicity in
rats, but some evidence in mice.[10] However, some research suggests that benzaldehyde
may also possess anti-tumor properties.[11] No carcinogenicity data is available for 2-
Ethoxybenzaldehyde.

e Genotoxicity: Benzaldehyde did not show mutagenic activity in bacterial assays but did
induce chromosomal abnormalities in Chinese hamster cells.[10]

The following diagram illustrates a generalized metabolic pathway for aromatic aldehydes.
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Generalized Metabolic Pathway of Aromatic Aldehydes
Aromatic Aldehyde
(e.g., 2-Ethoxybenzaldehyde)

Idehyde Dehydrogenase
Aromatic Carboxylic Acid
(Oxidation)

l

Conjugation
(with Glycine or Glucuronic Acid)

Excretion
(Urine)

Click to download full resolution via product page

Caption: A generalized metabolic pathway for aromatic aldehydes.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Ethoxybenzaldehyde
are not available in the cited literature. For researchers designing such studies, it is
recommended to adapt established OECD guidelines for testing of chemicals, such as:

e OECD Guideline 402: Acute Dermal Toxicity

o OECD Guideline 404: Acute Dermal Irritation/Corrosion

o OECD Guideline 405: Acute Eye Irritation/Corrosion

o OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method

o OECD Guideline 471: Bacterial Reverse Mutation Test (Ames Test)
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First-Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

Exposure Route

First-Aid Measures

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Get medical attention.

[9]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes. Get medical attention if irritation

develops or persists.[9]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[9]

Ingestion

Clean mouth with water and drink plenty of
water. Do NOT induce vomiting. Get medical

attention.[9]

Spill Response: In case of a spill, absorb with an inert material (e.g., sand, silica gel) and place

in a suitable container for disposal. Ensure adequate ventilation and wear appropriate PPE

during cleanup.

Disposal Considerations

Dispose of 2-Ethoxybenzaldehyde and contaminated materials in accordance with local,

state, and federal regulations. Do not empty into drains.[9]

This technical guide provides a framework for the safe handling and use of 2-

Ethoxybenzaldehyde. Given the gaps in specific toxicological data, a cautious and

conservative approach is strongly recommended. Always consult the most recent Safety Data

Sheet from your supplier before use and ensure all laboratory personnel are trained on the

potential hazards and emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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